Cas no 898765-08-7 (2,2-Dimethyl-4'-methoxybutyrophenone)

• Product Name: 2,2-Dimethyl-4'-methoxybutyrophenone
• CAS No: 898765-08-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1069055
• PubChem ID: 24724022
• Update Time: 2025-04-20

2,2-Dimethyl-4'-methoxybutyrophenone Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-4'-methoxybutyrophenone
• 1-(4-methoxyphenyl)-2,2-dimethylbutan-1-one
• 2,2-DIMETHYL-1-PYRIMIDIN-5-YL-PROPAN-1-OL
• DTXSID20642421
• MFCD03841121
• 898765-08-7
• AKOS011971548
• SCHEMBL6613084

• MDL： MFCD03841121
• Inchi： 1S/C13H18O2/c1-5-13(2,3)12(14)10-6-8-11(15-4)9-7-10/h6-9H,5H2,1-4H3
• InChI Key： LPCBHBHTRKGRDZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C(C)(C)CC

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.31410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones